Cas no 1697399-76-0 (N-[(3-Aminocyclopentyl)methyl]acetamide)

N-[(3-Aminocyclopentyl)methyl]acetamide is a cyclopentyl-based acetamide derivative featuring a primary amine functional group. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural versatility, which allows for potential applications as a building block in the synthesis of bioactive molecules. The presence of both amine and amide moieties enables further derivatization, making it a valuable intermediate for drug discovery efforts. Its well-defined stereochemistry and purity are critical for consistent performance in synthetic pathways. The compound is typically handled under controlled conditions to ensure stability and reactivity, adhering to standard laboratory safety protocols.
N-[(3-Aminocyclopentyl)methyl]acetamide structure
1697399-76-0 structure
Product Name:N-[(3-Aminocyclopentyl)methyl]acetamide
CAS No:1697399-76-0
MF:C8H16N2O
MW:156.225441932678
CID:5742398
PubChem ID:83619326
Update Time:2025-06-08

N-[(3-Aminocyclopentyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL21288332
    • N-[(3-Aminocyclopentyl)methyl]acetamide
    • EN300-740534
    • 1697399-76-0
    • Inchi: 1S/C8H16N2O/c1-6(11)10-5-7-2-3-8(9)4-7/h7-8H,2-5,9H2,1H3,(H,10,11)
    • InChI Key: AQUKRBAWTLICNW-UHFFFAOYSA-N
    • SMILES: O=C(C)NCC1CCC(C1)N

Computed Properties

  • Exact Mass: 156.126263138g/mol
  • Monoisotopic Mass: 156.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 55.1Ų

N-[(3-Aminocyclopentyl)methyl]acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-740534-0.05g
N-[(3-aminocyclopentyl)methyl]acetamide
1697399-76-0 95.0%
0.05g
$707.0 2025-03-11
Enamine
EN300-740534-0.1g
N-[(3-aminocyclopentyl)methyl]acetamide
1697399-76-0 95.0%
0.1g
$741.0 2025-03-11
Enamine
EN300-740534-0.25g
N-[(3-aminocyclopentyl)methyl]acetamide
1697399-76-0 95.0%
0.25g
$774.0 2025-03-11
Enamine
EN300-740534-0.5g
N-[(3-aminocyclopentyl)methyl]acetamide
1697399-76-0 95.0%
0.5g
$809.0 2025-03-11
Enamine
EN300-740534-1.0g
N-[(3-aminocyclopentyl)methyl]acetamide
1697399-76-0 95.0%
1.0g
$842.0 2025-03-11
Enamine
EN300-740534-2.5g
N-[(3-aminocyclopentyl)methyl]acetamide
1697399-76-0 95.0%
2.5g
$1650.0 2025-03-11
Enamine
EN300-740534-5.0g
N-[(3-aminocyclopentyl)methyl]acetamide
1697399-76-0 95.0%
5.0g
$2443.0 2025-03-11
Enamine
EN300-740534-10.0g
N-[(3-aminocyclopentyl)methyl]acetamide
1697399-76-0 95.0%
10.0g
$3622.0 2025-03-11

Additional information on N-[(3-Aminocyclopentyl)methyl]acetamide

Professional Introduction to N-[(3-Aminocyclopentyl)methyl]acetamide (CAS No. 1697399-76-0)

N-[(3-Aminocyclopentyl)methyl]acetamide, a compound with the chemical identifier CAS No. 1697399-76-0, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in drug discovery and development. The molecular structure of N-[(3-Aminocyclopentyl)methyl]acetamide consists of a cyclopentyl ring substituted with an amine group, further modified by an acetylamide moiety, which contributes to its diverse chemical properties and reactivity.

The synthesis and characterization of this compound have been subjects of extensive research, particularly in the context of developing novel bioactive molecules. The cyclopentylamine derivative serves as a versatile scaffold, enabling modifications that can fine-tune its pharmacological profile. Recent advancements in synthetic methodologies have facilitated the efficient preparation of N-[(3-Aminocyclopentyl)methyl]acetamide, allowing researchers to explore its potential in various therapeutic contexts.

In the realm of medicinal chemistry, the significance of heterocyclic compounds cannot be overstated. The presence of the cyclopentyl ring in N-[(3-Aminocyclopentyl)methyl]acetamide imparts specific steric and electronic characteristics that can influence its interaction with biological targets. This has led to investigations into its potential as a precursor for more complex pharmacophores. The acetylamide functional group further enhances its utility, providing a site for further chemical derivatization and functionalization.

Recent studies have highlighted the importance of amine-containing compounds in drug design. The amine group in N-[(3-Aminocyclopentyl)methyl]acetamide offers opportunities for hydrogen bonding interactions, which are crucial for binding affinity and selectivity. Researchers have been exploring its potential as a building block for small-molecule inhibitors targeting various biological pathways. The cyclopentyl moiety, on the other hand, contributes to the overall solubility and bioavailability of the compound, making it a promising candidate for further development.

The pharmacological evaluation of N-[(3-Aminocyclopentyl)methyl]acetamide has revealed intriguing properties that warrant further investigation. Initial studies suggest that this compound exhibits modulatory effects on certain enzymatic pathways, making it a candidate for therapeutic intervention in conditions such as inflammation and neurodegeneration. The unique structural features of this molecule allow it to interact with biological targets in a manner distinct from conventional drugs, potentially offering novel therapeutic strategies.

In conclusion, N-[(3-Aminocyclopentyl)methyl]acetamide (CAS No. 1697399-76-0) represents a promising compound in the field of pharmaceutical chemistry. Its structural versatility and potential biological activity make it an attractive candidate for further research and development. As synthetic methodologies continue to evolve, the accessibility of such compounds will likely increase, paving the way for new discoveries and applications in medicine.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd